Cas no 1785174-43-7 (2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid
• CAS No: 1785174-43-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5909165
• PubChem ID: 105486525
• Update Time: 2025-10-29

2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1785174-43-7
• EN300-7345776
• 2-(1-{[(tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid
• 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H19NO4/c1-6(7-5-8(7)9(13)14)12-10(15)16-11(2,3)4/h6-8H,5H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key： ITPSRQWNZXVSNJ-UHFFFAOYSA-N
• SMILES： OC(C1CC1C(C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid

Introduction to 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid (CAS No. 1785174-43-7)

2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid, identified by its CAS number 1785174-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an aminoethyl side chain protected by a tert-butoxycarbonyl (Boc) group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic agents targeting various diseases.

The cyclopropane moiety is a key structural element in this compound, contributing to its distinct chemical properties and reactivity. Cyclopropanes are known for their high ring strain, which makes them highly reactive in various chemical transformations, including ring-opening reactions. This reactivity is exploited in synthetic chemistry to introduce new functional groups and to construct complex molecular architectures. The presence of the aminoethyl side chain further enhances the versatility of this compound, allowing for further derivatization and functionalization.

The Boc protection on the amino group is another critical feature of this compound. Boc groups are widely used in peptide synthesis and medicinal chemistry as temporary protecting groups for amino functions. They provide stability under acidic conditions and can be removed under mild basic conditions, allowing for controlled deprotection and subsequent functionalization. This makes 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid a valuable building block in the synthesis of peptidomimetics and other pharmacologically relevant molecules.

Recent advancements in pharmaceutical research have highlighted the importance of cyclopropane-containing compounds in drug discovery. The rigid three-membered ring structure of cyclopropanes can mimic natural product scaffolds and has been shown to enhance binding affinity and selectivity in biological targets. For instance, studies have demonstrated that cyclopropane derivatives exhibit potent activity against enzymes and receptors involved in inflammatory pathways, making them attractive candidates for the development of anti-inflammatory drugs.

The aminoethyl side chain in 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid provides an additional site for interaction with biological targets. This side chain can be modified post-synthetically to introduce various functional groups, such as carboxylates, amines, or thiols, depending on the specific requirements of the target molecule. Such modifications are crucial for optimizing pharmacokinetic properties, improving solubility, and enhancing metabolic stability.

In addition to its applications in drug development, this compound has potential utility in materials science and agrochemicals. The unique structural motifs present in 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid make it a suitable candidate for designing novel polymers or specialty chemicals with tailored properties. For example, the cyclopropane ring can serve as a template for creating high-performance materials with enhanced mechanical strength or thermal stability.

The synthesis of 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid involves multi-step organic transformations, including ring-closing metathesis (RCM), nucleophilic substitution reactions, and protection-deprotection strategies. The use of advanced catalytic systems has significantly improved the efficiency and scalability of these synthetic routes. For instance, recent studies have reported the use of second-generation Grubbs catalysts for RCM reactions, which provide higher selectivity and yield under milder reaction conditions.

The Boc protection strategy is particularly important in multi-step syntheses where multiple reactive sites are present. The stability of Boc groups under various reaction conditions ensures that the amino function remains protected until the final stage of synthesis. This allows chemists to conduct sequential functionalizations without interference from competing reactions.

Recent research has also explored the use of 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid as a precursor in combinatorial chemistry libraries. By systematically varying substituents on the cyclopropane ring or the aminoethyl side chain, researchers can generate libraries of structurally diverse compounds for high-throughput screening. This approach has been successfully applied to identify novel inhibitors of bacterial enzymes or to develop new antiviral agents.

The pharmacological potential of this compound has been further investigated through computational modeling and virtual screening techniques. Molecular docking studies have revealed that derivatives of 2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid can interact with specific binding pockets on target proteins, suggesting their utility as lead compounds for drug discovery efforts.

In conclusion,2-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid (CAS No. 1785174-43-7) is a versatile intermediate with broad applications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with potential therapeutic value. Continued research into its synthetic applications and pharmacological effects will likely uncover new opportunities for its use in drug development and beyond.